Cas no 2034350-77-9 (methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate)

• Product Name: methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate
• CAS No: 2034350-77-9
• MF: C₂₀H₁₇NO₄
• MW: 335.353285551071
• CID: 6459335
• PubChem ID: 119103319
• Update Time: 2025-10-28

methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate
• F6539-3175
• methyl 4-((4-(furan-3-yl)benzyl)carbamoyl)benzoate
• methyl 4-[[4-(furan-3-yl)phenyl]methylcarbamoyl]benzoate
• 2034350-77-9
• methyl 4-({[4-(furan-3-yl)phenyl]methyl}carbamoyl)benzoate
• AKOS026696071

• Inchi： 1S/C20H17NO4/c1-24-20(23)17-8-6-16(7-9-17)19(22)21-12-14-2-4-15(5-3-14)18-10-11-25-13-18/h2-11,13H,12H2,1H3,(H,21,22)
• InChI Key： GTXNZFJTDLRVOA-UHFFFAOYSA-N
• SMILES： O1C=CC(=C1)C1C=CC(=CC=1)CNC(C1C=CC(C(=O)OC)=CC=1)=O

Computed Properties

• Exact Mass: 335.11575802g/mol
• Monoisotopic Mass: 335.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 68.5Ų

Additional information on methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate

Comprehensive Overview of CAS No. 2034350-77-9: Methyl 4-({4-(Furan-3-yl)phenylmethyl}carbamoyl)benzoate

Methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate, identified by the CAS registry number 2034350-77-9, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention in recent years due to its unique structural features and promising biological activities. The molecule combines a methyl ester group with a carbamoyl moiety, which is further substituted by a furan ring, making it a versatile compound for research and development.

The synthesis of methyl 4-({4-(furan-3-yl)phenylmethyl}carbamoyl)benzoate involves multi-step organic reactions, often utilizing coupling agents and protecting groups to achieve the desired structure. Recent advancements in catalytic methods have streamlined the synthesis process, enhancing yield and purity. The compound's structure is particularly interesting due to the presence of the furan ring, which contributes to its electronic properties and reactivity. This makes it a valuable substrate for further functionalization in drug discovery and material science.

Recent studies have highlighted the potential of this compound in pharmacology, particularly in the development of bioactive agents. Researchers have explored its role as a precursor for designing inhibitors of key enzymes involved in metabolic disorders. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against histone deacetylases (HDACs), suggesting its potential in anti-cancer therapy.

In addition to its pharmacological applications, methyl 4-{[4-(furan-3-yl)phenylmethyl]carbamoyl}benzoate has shown promise in materials science. Its ability to form stable coordination complexes with transition metals has been exploited in the development of new catalysts for organic transformations. A team from the University of California reported that this compound can act as a ligand in palladium-catalyzed cross-coupling reactions, significantly improving reaction efficiency.

The environmental impact and biodegradability of this compound are also under investigation. Preliminary studies indicate that under aerobic conditions, the compound undergoes microbial degradation, reducing its persistence in the environment. However, further research is needed to fully understand its ecological footprint and ensure sustainable use.

In conclusion, CAS No. 2034350-77-9 represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, combined with recent breakthroughs in synthesis and application, positions it as a key player in future research and development efforts.